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Compound of Interest

Compound Name:
7-Chloromethyl 17-

epidrospirenone

CAS No.: 932388-89-1

Cat. No.: B583730

Get Quote

Technical Guide: Safe Disposal of 7-Chloromethyl 17-epidrospirenone

Executive Summary & Chemical Profile
7-Chloromethyl 17-epidrospirenone (CAS: 932388-89-1) is a critical process impurity and

intermediate associated with the synthesis of Drospirenone.[1][2][3][4] Unlike standard

laboratory reagents, this compound presents a dual-hazard profile: it possesses the endocrine-

modulating core of a steroid and the alkylating reactivity of a chloromethyl side chain.[1][2][3][4]

Proper disposal is not merely a regulatory compliance task; it is an environmental safety

imperative.[2][4] Inadequate destruction can lead to the release of potent endocrine-disrupting

chemicals (EDCs) into aquatic ecosystems and potential genotoxic exposure to personnel.[1]

[2][4]
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Chemical Attribute Technical Detail

CAS Number 932388-89-1

Molecular Formula C₂₄H₃₁ClO₃

Hazard Class High Potency / Genotoxic (Treat as OEB 4/5)

Primary Risks
Endocrine Disruption, Skin Corrosion, Potential

Genotoxicity (Alkylating Agent)

Disposal Method
High-Temperature Incineration (Strictly No Drain

Disposal)

Hazard Assessment & Risk Stratification
Before initiating disposal, you must validate the state of the waste.[4] This compound is often

handled as a solid powder or in solution (e.g., DCM or THF).[1][2][4]

Toxicological Mechanism: The chloromethyl group (

) is a reactive electrophile capable of alkylating DNA, while the steroid backbone retains
affinity for mineralocorticoid/progesterone receptors.[1][2][3][4][5]

Environmental Persistence: Halogenated steroids are resistant to standard biodegradation.

[1][2][4] Release into water systems can cause feminization of aquatic species at

nanogram/liter concentrations.[2][4]

Personal Protective Equipment (PPE) Matrix
Treat all waste handling with the same rigor as active synthesis.
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PPE Component Specification Rationale

Respiratory P3 / N100 or PAPR

Prevents inhalation of

aerosolized particulates during

solid waste transfer.[1][2][3][4]

[5]

Hand Protection

Double Gloving:Inner: Nitrile (4

mil)Outer: Laminate/Chem-

resistant (e.g., Silver Shield®)

Chlorinated solvents (often

present) permeate standard

nitrile; the outer barrier

prevents breakthrough.[1][2][4]

Body Protection
Tyvek® Coverall (taped

seams)

Prevents dermal absorption of

dusts.[1][2][4]

Eye Protection
Chemical Goggles + Face

Shield

Protects against corrosive

splashes (chloromethyl groups

can hydrolyze to HCl).[1][2][4]

Operational Disposal Protocol
Phase 1: Waste Segregation & Containment
Crucial Rule: Never mix 7-Chloromethyl 17-epidrospirenone waste with general "non-

hazardous" trash or aqueous waste streams.[1][2][3][4]

A. Solid Waste (Pure Compound, Contaminated Solids)[1][2][4]

Primary Containment: Place waste (weigh boats, contaminated gloves, wipes) into a clear, 6-

mil polyethylene bag.[1][2][3][4]

Sealing: Twist the bag neck, tape it effectively (gooseneck seal), and place it inside a second

6-mil bag or a rigid High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Apply a "High Potency / Cytotoxic Waste" label. Explicitly write: "Contains

Chlorinated Steroid - Incinerate Only."

B. Liquid Waste (Mother Liquors, Rinsates)[1][2][4]
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Solvent Compatibility: Ensure the waste container is compatible with the solvent matrix (e.g.,

use glass or fluorinated HDPE for chlorinated solvents).[2][4]

pH Check: If the waste stream is acidic (due to hydrolysis), neutralize to pH 6–8 only if

standard operating procedures (SOPs) allow. Otherwise, label as "Corrosive/Toxic."

Venting: Use vented caps if there is a risk of off-gassing, but ensure secondary containment

is used during transport.[1][2][3][4]

Phase 2: Decontamination of Surfaces
Because of the alkylating potential, simple water washing is insufficient.[4]

Solubilize: Wipe surfaces with a solvent in which the compound is soluble (e.g., Acetone or

Ethanol) to pick up residues.[1][2][4]

Chemical Inactivation (Optional but Recommended): For trace residues, treat surfaces with a

mild alkaline solution (e.g., 1N NaOH) to hydrolyze the chloromethyl group, followed by a

detergent wash.[1][2][4] Note: This does not destroy the steroid core, so all wipes must still

be incinerated.[1][2][3][4]

Phase 3: Final Disposal (Incineration)
This compound requires High-Temperature Incineration.[1][2][4][5]

Temperature: >1100°C (2000°F).[1][2][4]

Residence Time: >2 seconds.[1][2][4]

Reasoning: High temperatures are required to break the steroid ring structure and fully

oxidize the chlorinated side chain, preventing the formation of dioxins or furans which can

occur when burning chlorinated compounds at lower temperatures.[4]

Visual Workflow: Disposal Decision Logic
The following diagram illustrates the segregation logic for 7-Chloromethyl 17-
epidrospirenone waste streams.
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Waste Generation:
7-Chloromethyl 17-epidrospirenone

Determine Physical State

Solid Waste
(Powder, Wipes, PPE)

Liquid Waste
(Mother Liquor, Rinsate)

Double Bag (6-mil Poly)
or Rigid HDPE Jar

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Label: 'HIGH POTENCY / TOXIC'
'INCINERATE ONLY'

Ship to TSDF for
High-Temp Incineration (>1100°C)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging chlorinated steroid waste to ensure

regulatory compliance and safety.

Regulatory & Compliance Framework
In the absence of a specific RCRA listing for this impurity, you must classify it based on

characteristics and toxicity.[4]

RCRA Classification (USA):

If dissolved in a flammable solvent (e.g., Acetone), it carries the D001 (Ignitable) code.[1]

[2][3][4]
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If dissolved in a chlorinated solvent (e.g., Methylene Chloride), it may carry F-listed codes

(e.g., F002).[1][2][3][4][5]

Generator Knowledge: You must declare this as "Toxic" based on the steroid/alkylating

nature.[4]

Transport (DOT/IATA):

Likely classification: UN 2811, Toxic solids, organic, n.o.s. (7-Chloromethyl 17-
epidrospirenone) or UN 3249, Medicine, solid, toxic, n.o.s.[1][2][3][4][5]

Packing Group: II or III (depending on LD50 data; assume II for high potency

intermediates).[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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